Cas no 2446474-05-9 (Pomalidomide 4'-alkylC7-amine)

• Product Name: Pomalidomide 4'-alkylC7-amine
• CAS No: 2446474-05-9
• MF: C₂₀H₂₇ClN₄O₄
• MW: 422.905783891678
• CID: 5583806
• PubChem ID: 139211247
• Update Time: 2025-08-05

Pomalidomide 4'-alkylC7-amine Chemical and Physical Properties

Names and Identifiers

• AKOS040757701
• AT33419
• Pomalidomide-C7-NH2 hydrochloride
• 4-(7-aminoheptylamino)-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione;hydrochloride
• 2093387-55-2
• 4-((7-AMINOHEPTYL)AMINO)-2-(2,6-DIOXOPIPERIDIN-3-YL)ISOINDOLINE-1,3-DIONE HYDROCHLORIDE
• 2446474-05-9
• 4-[(7-Aminoheptyl)amino]-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione HCl
• Pomalidomide 4'-alkylC7-amine
• DA-76996
• HY-131878
• 4-[(7-aminoheptyl)amino]-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione hydrochloride
• Pomalidomide-C7-NH2 (hydrochloride)
• TS-08943
• CS-0142211

• Inchi： 1S/C20H26N4O4.ClH/c21-11-4-2-1-3-5-12-22-14-8-6-7-13-17(14)20(28)24(19(13)27)15-9-10-16(25)23-18(15)26;/h6-8,15,22H,1-5,9-12,21H2,(H,23,25,26);1H
• InChI Key： QICRZTGJMYJVAT-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C(=CC=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCCCCCCN

Computed Properties

• Exact Mass: 422.1720830g/mol
• Monoisotopic Mass: 422.1720830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 623
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122Ų

Additional information on Pomalidomide 4'-alkylC7-amine

Pomalidomide 4'-AlkylC7-Amine: A Comprehensive Overview

Pomalidomide 4'-AlkylC7-Amine, a compound with the CAS number 2446474-05-9, is a derivative of pomalidomide, a well-known immunomodulatory drug. This compound has garnered significant attention in the scientific community due to its potential applications in the field of oncology and immunology. The structure of Pomalidomide 4'-AlkylC7-Amine includes a substituted amine group, which plays a crucial role in its pharmacological activity. Recent studies have highlighted its ability to modulate the immune system, making it a promising candidate for treating various cancers and inflammatory diseases.

The synthesis of Pomalidomide 4'-AlkylC7-Amine involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. Researchers have optimized the synthesis pathway to enhance yield and purity, ensuring that the compound meets the rigorous standards required for preclinical and clinical studies. The alkyl chain in the molecule contributes to its lipophilicity, which is essential for its bioavailability and ability to cross cellular membranes.

Recent research has focused on understanding the mechanism of action of Pomalidomide 4'-AlkylC7-Amine. Studies have shown that it interacts with key immune checkpoints, such as PD-1 and CTLA-4, modulating T-cell activity and enhancing anti-tumor responses. This immunomodulatory effect has been validated in various preclinical models, including melanoma, lung cancer, and breast cancer. The compound's ability to synergize with other immunotherapies, such as checkpoint inhibitors and CAR-T cell therapies, further underscores its potential in personalized cancer treatment.

In addition to its oncological applications, Pomalidomide 4'-AlkylC7-Amine has shown promise in treating autoimmune diseases. Preclinical data indicate that it can suppress pro-inflammatory cytokines, such as TNF-α and IL-6, while promoting anti-inflammatory pathways. This dual action makes it a versatile candidate for addressing both chronic inflammation and cancer-related immune evasion.

The pharmacokinetic profile of Pomalidomide 4'-AlkylC7-Amine has been extensively studied. Research indicates that it exhibits favorable absorption and distribution properties, with moderate clearance rates. Its half-life is sufficient to allow for once-daily dosing, improving patient compliance. Toxicological studies have demonstrated that the compound has a favorable safety profile, with minimal adverse effects at therapeutic doses.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of Pomalidomide 4'-AlkylC7-Amine to various targets. Molecular docking studies have revealed high-affinity binding to critical immune receptors, providing insights into its mechanism of action. These computational models are being used to design next-generation derivatives with enhanced efficacy and reduced toxicity.

In conclusion, Pomalidomide 4'-AlkylC7-Amine represents a significant advancement in the field of immunomodulatory drugs. Its unique chemical structure, combined with its potent immunological effects, positions it as a leading candidate for treating a wide range of diseases. Ongoing research continues to explore its therapeutic potential, paving the way for its clinical translation and eventual use in patient care.